Cas no 184636-51-9 (Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate)

• Product Name: Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate
• CAS No: 184636-51-9
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD31811598
• CID: 2922067
• Update Time: 2025-05-25

Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate
• alpha-(Trifluoromethyl)-D-phenylalanine methyl ester
• (R)-Methyl 2-amino-2-benzyl-3,3,3-trifluoropropanoate

• MDL： MFCD31811598
• Inchi： 1S/C11H12F3NO2/c1-17-9(16)10(15,11(12,13)14)7-8-5-3-2-4-6-8/h2-6H,7,15H2,1H3/t10-/m1/s1
• InChI Key： XQERQOFFMFOSES-SNVBAGLBSA-N
• SMILES： FC([C@](C(=O)OC)(CC1C=CC=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Additional information on Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate

Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate (CAS No. 184636-51-9): A Comprehensive Overview

Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate, identified by its CAS number 184636-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic biology. The presence of a chiral center at the carbon atom adjacent to the amino group makes this compound a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals.

The structure of Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate consists of a trifluoromethyl group attached to a propanoate backbone, with an amino group and a benzyl substituent at the second carbon position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. The trifluoromethyl group enhances the metabolic stability of derivatives, while the chiral center allows for the creation of enantiomerically enriched compounds, which are crucial in modern drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate exemplifies this trend, as its fluorinated moiety contributes to improved pharmacokinetic properties. Studies have shown that trifluoromethyl groups can increase the binding affinity of drug molecules to their targets, leading to more effective therapeutic outcomes. This has spurred research into optimizing synthetic routes for such compounds to facilitate their industrial production.

One of the most compelling applications of Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate is in the synthesis of chiral drugs. The pharmaceutical industry increasingly relies on enantiomerically pure compounds to minimize side effects and maximize efficacy. The (R)-configuration at the chiral center of this molecule makes it an ideal candidate for producing high-value pharmaceutical intermediates. Researchers have leveraged this compound in the development of novel antibiotics and anti-inflammatory agents, where enantiopurity is critical for therapeutic success.

Advances in catalytic asymmetric synthesis have further enhanced the utility of Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate. Transition metal-catalyzed reactions have enabled more efficient and selective transformations, allowing chemists to construct complex molecular architectures with high precision. These methodologies have been instrumental in producing derivatives with tailored properties for specific biological applications. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups into the trifluoromethylated backbone, expanding the chemical space available for drug discovery.

The role of computational chemistry in optimizing synthetic strategies for Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate cannot be overstated. Molecular modeling techniques have provided insights into reaction mechanisms and predicted optimal reaction conditions. This has allowed researchers to streamline synthetic pathways and reduce experimental trial-and-error. Additionally, computational methods have been used to screen large libraries of catalysts and ligands, accelerating the discovery of new synthetic methodologies that could further enhance the accessibility of this compound.

In conclusion, Methyl (R)-2-Amino-2-benzyl-3,3,3-trifluoropropanoate (CAS No. 184636-51-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for drug development and synthetic biology. As research continues to uncover new synthetic strategies and applications for fluorinated compounds like this one, its importance in modern medicine is likely to grow even further.